Cas no 2171213-04-8 ((2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxyphenylformamido}butanoic acid)

• Product Name: (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxyphenylformamido}butanoic acid
• CAS No: 2171213-04-8
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 5837665
• PubChem ID: 165547669
• Update Time: 2025-10-22

(2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxyphenylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxyphenylformamido}butanoic acid
• (2S)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxyphenyl]formamido}butanoic acid
• EN300-1509908
• 2171213-04-8

• Inchi： 1S/C27H26N2O6/c1-3-23(26(31)32)28-25(30)21-13-12-16(34-2)14-24(21)29-27(33)35-15-22-19-10-6-4-8-17(19)18-9-5-7-11-20(18)22/h4-14,22-23H,3,15H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)/t23-/m0/s1
• InChI Key： XNLGRKDNYGCRAQ-QHCPKHFHSA-N
• SMILES： O(C(NC1C=C(C=CC=1C(N[C@H](C(=O)O)CC)=O)OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 114Ų

Additional information on (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxyphenylformamido}butanoic acid

Comprehensive Guide to (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxyphenylformamido}butanoic acid (CAS 2171213-04-8)

(2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxyphenylformamido}butanoic acid (CAS 2171213-04-8) is a specialized Fmoc-protected amino acid derivative gaining significant attention in peptide synthesis and pharmaceutical research. This compound belongs to the class of N-Fmoc amino acids, which are crucial building blocks in solid-phase peptide synthesis (SPPS). Its unique structure combines an Fmoc-protected amine group with a methoxyphenylformamido side chain, making it particularly valuable for creating modified peptide sequences with enhanced stability and biological activity.

The growing demand for peptide-based therapeutics has positioned compounds like (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxyphenylformamido}butanoic acid at the forefront of medicinal chemistry. Researchers are particularly interested in its potential applications for developing targeted drug delivery systems and enzyme inhibitors. The methoxy group in its structure contributes to improved solubility and bioavailability, addressing common challenges in peptide drug development. Recent studies have explored its use in creating modified antimicrobial peptides, which are being investigated as alternatives to traditional antibiotics in the face of growing antimicrobial resistance.

From a chemical perspective, CAS 2171213-04-8 demonstrates excellent stability under standard peptide coupling conditions, making it ideal for automated synthesizers. The Fmoc protecting group can be selectively removed under mild basic conditions (typically using piperidine), allowing for sequential peptide chain elongation. Its chiral center at the 2-position ensures stereochemical purity in the final peptide products, a critical factor for biological activity. Analytical methods such as HPLC and mass spectrometry are commonly employed to verify the purity and identity of this compound, with purity levels typically exceeding 95% for research-grade material.

The synthesis of (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxyphenylformamido}butanoic acid involves multi-step organic transformations starting from L-2-aminobutyric acid. Key steps include Fmoc protection of the amine group and subsequent coupling with 4-methoxy-2-nitrobenzoic acid followed by reduction. Process optimization has focused on improving yield while minimizing the use of hazardous reagents, aligning with the pharmaceutical industry's push toward green chemistry principles. Manufacturers have developed scalable processes to meet the increasing demand from both academic and industrial researchers working on peptide-based drug discovery projects.

In the current market landscape, CAS 2171213-04-8 is primarily supplied by specialized fine chemical manufacturers catering to the peptide synthesis sector. Pricing varies based on purity grade (research grade vs. GMP grade) and order quantity, with typical lead times of 2-4 weeks for custom synthesis. The compound is generally shipped as a white to off-white powder at ambient temperature and should be stored under inert conditions to maintain stability. Quality control certificates including COA (Certificate of Analysis) are typically provided, detailing parameters such as chiral purity, heavy metal content, and residual solvents.

Looking toward future applications, researchers are exploring the use of (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxyphenylformamido}butanoic acid in developing peptide-drug conjugates and peptidomimetics. Its structural features make it particularly suitable for creating cell-penetrating peptides that can enhance drug delivery across biological barriers. Additionally, the compound's aromatic methoxy group provides opportunities for further chemical modifications, enabling the creation of diverse peptide libraries for high-throughput screening in drug discovery programs.

For laboratories working with CAS 2171213-04-8, proper handling procedures should be followed despite its non-hazardous classification. Standard personal protective equipment including gloves and safety glasses is recommended when handling the powder form. The compound is soluble in common organic solvents such as DMF and DMSO, but solubility testing should be performed for specific applications. Stability studies indicate that the material remains stable for at least two years when stored properly in a cool, dry environment protected from light and moisture.

The scientific literature contains numerous references to applications of (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxyphenylformamido}butanoic acid in peptide research. Recent publications have highlighted its use in developing peptide-based biosensors and therapeutic peptides targeting metabolic disorders. The compound's versatility stems from its ability to introduce both hydrophobic character and hydrogen bonding capacity into peptide sequences, enabling precise tuning of peptide-protein interactions. As peptide therapeutics continue to gain FDA approvals (with over 80 peptide drugs currently marketed), the importance of specialized building blocks like this compound will only increase.

From a regulatory standpoint, CAS 2171213-04-8 is not currently listed on any controlled substance registries, making it accessible for legitimate research purposes worldwide. However, researchers should verify local regulations before international shipments. The compound falls under the category of non-natural amino acid derivatives and is typically used in milligram to gram quantities for research-scale peptide synthesis. Documentation requirements may vary depending on the destination country and intended use, particularly for applications in pharmaceutical development.

As the field of peptide therapeutics continues to expand, with market projections estimating growth to over $50 billion by 2027, specialized building blocks like (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxyphenylformamido}butanoic acid will play increasingly important roles. Current research trends suggest growing interest in incorporating this compound into cyclic peptides and stapled peptides that demonstrate enhanced metabolic stability. The compound's unique structural features position it as a valuable tool for medicinal chemists addressing challenges in peptide bioavailability and target selectivity - two key hurdles in peptide drug development.